Cas no 1270130-98-7 (2-isocyano-5-methylpyridine)

• Product Name: 2-isocyano-5-methylpyridine
• CAS No: 1270130-98-7
• MF: C₇H₆N₂
• MW: 118.135941028595
• CID: 6042507
• PubChem ID: 20691943
• Update Time: 2025-06-08

2-isocyano-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-isocyano-5-methylpyridine
• EN300-1858110
• 1270130-98-7
• SCHEMBL2614487

• Inchi： 1S/C7H6N2/c1-6-3-4-7(8-2)9-5-6/h3-5H,1H3
• InChI Key： FYYXOENCTQABCO-UHFFFAOYSA-N
• SMILES： N1C(=CC=C(C=1)C)[N+]#[C-]

Computed Properties

• Exact Mass: 118.053098200g/mol
• Monoisotopic Mass: 118.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.2Ų

Additional information on 2-isocyano-5-methylpyridine

Recent Advances in the Application of 2-Isocyano-5-methylpyridine (CAS: 1270130-98-7) in Chemical Biology and Pharmaceutical Research

2-Isocyano-5-methylpyridine (CAS: 1270130-98-7) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique reactivity and structural properties. Recent studies have highlighted its potential in the synthesis of novel heterocyclic compounds, drug discovery, and bioconjugation strategies. This research brief aims to summarize the latest advancements in the application of this compound, focusing on its role in medicinal chemistry and chemical biology.

One of the key areas of interest is the use of 2-isocyano-5-methylpyridine as a precursor in multicomponent reactions (MCRs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the Ugi four-component reaction, leading to the synthesis of pyridine-based peptidomimetics with enhanced bioavailability and target specificity. The study reported a series of compounds with promising activity against kinase targets, underscoring the compound's potential in drug development.

In addition to its role in MCRs, 2-isocyano-5-methylpyridine has been employed in the development of metal-organic frameworks (MOFs) for drug delivery applications. A recent publication in Advanced Materials (2024) described the incorporation of this compound into a zinc-based MOF, which exhibited controlled release properties for anticancer agents. The researchers noted that the isocyano group's ability to coordinate with metal ions significantly enhanced the framework's stability and loading capacity.

Another notable application is in the field of bioconjugation, where 2-isocyano-5-methylpyridine has been used to modify proteins and antibodies. A 2023 study in Bioconjugate Chemistry reported a novel method for site-specific labeling of antibodies using this compound, enabling the development of highly homogeneous antibody-drug conjugates (ADCs). The approach demonstrated improved pharmacokinetic properties compared to traditional conjugation methods.

Recent computational studies have also shed light on the compound's electronic properties and reactivity. Density functional theory (DFT) calculations published in The Journal of Physical Chemistry A (2024) revealed that the isocyano group's electron-withdrawing nature and the methyl group's steric effects contribute to the compound's unique reactivity patterns, providing valuable insights for future synthetic applications.

In conclusion, 2-isocyano-5-methylpyridine (CAS: 1270130-98-7) continues to demonstrate significant potential across multiple areas of chemical biology and pharmaceutical research. Its applications in drug discovery, bioconjugation, and materials science highlight its versatility as a chemical building block. Future research directions may include exploring its use in targeted drug delivery systems and as a scaffold for the development of new therapeutic agents.